1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H23N3O4S/c1-15-20-11-9-18(21-15)26-16-6-5-12-22(14-16)19(23)10-13-27(24,25)17-7-3-2-4-8-17/h2-4,7-9,11,16H,5-6,10,12-14H2,1H3
• InChI Key: ZASATXKTDZFLFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCCN(C2)C(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034575-56-7

Description

1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectral Analysis

Several studies have focused on the synthesis and spectral analysis of compounds related to "1-(3-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one." For instance, the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides has been explored, highlighting the conversion of organic acids into corresponding esters, hydrazides, and thiols, leading to the target compounds. These compounds were evaluated for their biological activities, including their inhibition of the butyrylcholinesterase enzyme and their ligand-binding affinities through molecular docking studies (Khalid et al., 2016).

Biological Evaluation and Antimicrobial Activity

Another significant area of research is the biological evaluation of these compounds, especially their antimicrobial activities. N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and shown to exhibit moderate to potent activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016). This study highlights the potential of these compounds in addressing bacterial infections.

Anticancer Potential

Research on the anticancer potential of these compounds reveals their ability to inhibit the growth of human cancer cell lines. Substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles and quinoline derivatives were synthesized and evaluated against human breast cancer and kidney cells, showing significant anti-proliferative activities. Molecular docking studies also supported their potential as anticancer agents, with good binding affinities to target proteins (Parveen et al., 2017).